Cas no 2172083-67-7 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid
• CAS No: 2172083-67-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5965418
• PubChem ID: 165735962
• Update Time: 2025-05-20

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid
• 2172083-67-7
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-methylpentanoic acid
• EN300-1476005

• Inchi： 1S/C28H36N2O5/c1-3-4-9-20(17-26(31)29-15-14-19(2)16-27(32)33)30-28(34)35-18-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,19-20,25H,3-4,9,14-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FZRZUZRNYXVHKO-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCC(C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid (CAS No. 2172083-67-7): A Comprehensive Overview

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid (CAS No. 2172083-67-7) is a specialized organic compound that has garnered significant attention in the fields of peptide synthesis and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, plays a crucial role in the development of novel therapeutic agents and biomaterials. Its unique structure, which includes an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, makes it an indispensable tool for researchers working on peptide-based drugs and bioconjugation techniques.

The Fmoc-protected amino acid moiety in 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid is particularly valuable in solid-phase peptide synthesis (SPPS), a method widely used in modern drug discovery. The Fmoc group provides stability during the synthesis process while allowing for selective deprotection under mild conditions. This feature is critical for the production of complex peptides with high purity, a topic of growing interest in the development of personalized medicine and targeted therapies.

Recent advancements in biopharmaceutical research have highlighted the importance of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid as a building block for peptide-drug conjugates. The compound's ability to incorporate both hydrophobic and hydrophilic properties makes it particularly useful in designing drug delivery systems that can overcome biological barriers. This aligns with current research trends focusing on improving drug bioavailability and reducing side effects – two of the most frequently searched topics in pharmaceutical sciences.

The chemical properties of CAS No. 2172083-67-7 demonstrate excellent compatibility with various organic solvents commonly used in peptide chemistry, including dimethylformamide (DMF) and dichloromethane (DCM). Its stability under standard laboratory conditions makes it a reliable reagent for both academic and industrial applications. Researchers often search for information about the solubility characteristics and storage conditions of such specialized compounds, which are crucial for experimental reproducibility.

In the context of green chemistry initiatives, there's growing interest in optimizing the use of Fmoc-protected amino acids like 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid to minimize waste in peptide synthesis. This aligns with frequently searched queries about sustainable chemical processes and environmentally friendly research practices. The compound's efficient coupling characteristics contribute to reduced reagent consumption and higher yields, addressing key concerns in modern synthetic chemistry.

The application of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid extends beyond traditional peptide synthesis. Recent studies have explored its potential in creating bioactive hydrogels and tissue engineering scaffolds, areas that receive substantial attention in regenerative medicine research. The compound's ability to introduce specific functional groups into macromolecular structures makes it valuable for designing smart biomaterials with controlled release properties.

Quality control of CAS No. 2172083-67-7 is another critical aspect frequently searched by researchers. The compound typically undergoes rigorous analytical characterization using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to ensure purity and batch-to-batch consistency. These quality parameters are especially important for pharmaceutical applications where compound purity directly impacts biological activity and safety profiles.

From a market perspective, the demand for specialized Fmoc-protected amino acid derivatives like 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid continues to grow alongside the expansion of peptide therapeutics. Industry reports indicate increasing investment in peptide-based drug development, with particular focus on oncological applications and metabolic disorders – therapeutic areas that dominate current medical research funding and publications.

The synthesis and application of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid represent an intersection of organic chemistry, pharmaceutical science, and materials engineering. Its versatility addresses multiple frequently searched questions about peptide modification techniques, protecting group strategies, and bioconjugation methods. As research in these areas advances, the importance of well-characterized building blocks like this compound becomes increasingly apparent for both fundamental studies and translational applications.